Cas no 1342952-07-1 (2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile)

• Product Name: 2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile
• CAS No: 1342952-07-1
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 6408193
• PubChem ID: 63089334
• Update Time: 2025-05-30

2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile
• EN300-5028837
• AKOS012389597
• 1342952-07-1

• Inchi： 1S/C11H14N2S/c1-13-11-9(7-12)8-5-3-2-4-6-10(8)14-11/h13H,2-6H2,1H3
• InChI Key： XOVRWTPTPSPFDG-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCCC2)NC

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile

Professional Introduction to Compound with CAS No. 1342952-07-1 and Product Name: 2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile

The compound with the CAS number 1342952-07-1 and the product name 2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the thiophene family, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The structural framework of this molecule incorporates a seven-membered cycloheptane ring fused with a thiophene moiety, further functionalized with a carbonitrile group at the 3-position and a methylamino substituent at the 2-position. Such structural features contribute to its unique chemical and biological characteristics, making it a subject of intense interest among researchers.

In recent years, the exploration of thiophene derivatives has been extensively studied for their role in modulating various biological pathways. The presence of the carbonitrile group in this compound is particularly noteworthy, as it is known to influence electronic properties and interact with biological targets in specific ways. This functional group has been widely utilized in medicinal chemistry for its ability to enhance binding affinity and metabolic stability. Furthermore, the methylamino substituent adds another layer of complexity to the molecule’s behavior, potentially affecting both its solubility and reactivity. These structural elements collectively contribute to the compound’s potential as a lead molecule in the development of novel therapeutic agents.

The significance of this compound is further underscored by its potential applications in addressing various therapeutic challenges. Current research indicates that derivatives of cyclohept[b]thiophene have shown promise in inhibiting certain enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and cancer. The specific arrangement of functional groups in 2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile suggests that it may exhibit similar bioactivities while offering unique advantages due to its tailored molecular structure. This has prompted numerous studies aimed at elucidating its pharmacological profile and exploring its potential as a scaffold for drug design.

One of the most compelling aspects of this compound is its potential to serve as a versatile building block for more complex molecules. The flexibility of the cyclohept[b]thiophene core allows for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, further derivatization at the 4-position or 6-position could introduce additional functional groups that enhance binding interactions or metabolic stability. Such modifications are crucial in optimizing drug candidates for clinical use. The carbonitrile group, in particular, offers opportunities for further chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, which can be exploited to create more diverse pharmacological entities.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have been instrumental in predicting how 2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and selectivity profiles, guiding experimental efforts toward more effective drug design strategies. Additionally, virtual screening techniques have been employed to identify potential analogs with enhanced properties based on the structural features of this compound. Such computational approaches are essential in accelerating the discovery process and reducing the time required to bring new drugs to market.

The synthesis of this compound represents another area of considerable interest within synthetic organic chemistry. The construction of the cyclohept[b]thiophene core requires sophisticated methodologies that ensure high yield and purity. Researchers have developed multi-step synthetic routes that involve cyclization reactions followed by functional group interconversions. The introduction of the carbonitrile group at the 3-position typically involves cyanation reactions or nucleophilic addition followed by dehydration steps. Similarly, the installation of the methylamino substituent can be achieved through reductive amination or other analogous methods. Each step must be carefully optimized to minimize side reactions and maximize overall efficiency.

In conclusion,2-(methylamino)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carbonitrile (CAS No. 1342952-07-1) stands out as a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a fused cycloheptane-thiophene ring system functionalized with both a carbonitrile group and a methylamino substituent—endow it with significant potential for modulating biological pathways associated with various diseases. Ongoing studies are focused on elucidating its pharmacological effects and developing synthetic strategies for producing analogs with improved properties. As computational tools continue to advance and synthetic methodologies evolve,this compound will undoubtedly play an important role in shaping future developments within medicinal chemistry.